Cas no 188944-35-6 (4-Maleimidophenylacetic acidHydrazide)

• Product Name: 4-Maleimidophenylacetic acidHydrazide
• CAS No: 188944-35-6
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• MDL: MFCD03426276
• CID: 115471
• Update Time: 2025-10-28

4-Maleimidophenylacetic acidHydrazide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, hydrazide
• 4-Maleimidophenylacetic acid hydrazide
• 4-Maleimidophenylacetic acidHydrazide

• MDL： MFCD03426276
• Inchi： 1S/C12H11N3O3/c13-14-10(16)7-8-1-3-9(4-2-8)15-11(17)5-6-12(15)18/h1-6H,7,13H2,(H,14,16)
• InChI Key： LVCRRPOBKJECNL-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=CC(=CC=1)CC(NN)=O)=O

Computed Properties

• Exact Mass: 245.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 95.99000
• LogP: 1.25400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 4-Maleimidophenylacetic acidHydrazide

Introduction to 4-Maleimidophenylacetic acid Hydrazide (CAS No. 188944-35-6)

4-Maleimidophenylacetic acid Hydrazide (CAS No. 188944-35-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, characterized by its unique structural properties, plays a pivotal role in the development of innovative therapeutic agents and biochemical tools. The presence of both maleimide and hydrazide functional groups makes it a versatile intermediate in organic synthesis, particularly in the creation of bioconjugates and drug candidates targeting various biological pathways.

The maleimide moiety is well-known for its reactivity with thiol groups, making it an invaluable component in the synthesis of protein-protein interactions modulators. This property has been leveraged in the development of targeted therapies for diseases such as cancer, where specific inhibition of protein-protein interactions is crucial. Additionally, the hydrazide group introduces a reactive site that can participate in condensation reactions, further expanding its utility in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors that can modulate enzyme activity and protein function. 4-Maleimidophenylacetic acid Hydrazide has emerged as a key intermediate in this endeavor, particularly in the synthesis of protease inhibitors. These inhibitors are critical in treating conditions such as inflammation and infectious diseases, where enzymatic activity plays a central role. The compound’s ability to form stable adducts with target proteins has made it a valuable tool in structure-based drug design.

One of the most compelling applications of 4-Maleimidophenylacetic acid Hydrazide is in the field of immunotherapy. Researchers have utilized this compound to develop novel immunocytokines, which are fusion proteins designed to enhance immune responses against specific antigens. The maleimide group facilitates the conjugation of cytokines to antibodies or other carrier molecules, while the hydrazide moiety allows for further chemical modifications to optimize pharmacokinetic properties. These advancements have shown promise in clinical trials for conditions such as autoimmune disorders and cancer.

The compound’s significance extends beyond pharmaceutical applications into the realm of biochemical research. Its unique reactivity has been exploited to develop probes and reporters for studying cellular processes at the molecular level. For instance, 4-Maleimidophenylacetic acid Hydrazide has been used to label intracellular targets for fluorescence microscopy, enabling researchers to visualize and quantify dynamic biological events with high precision.

Recent studies have also highlighted the potential of 4-Maleimidophenylacetic acid Hydrazide in materials science, particularly in the development of smart polymers and hydrogels. The ability to incorporate this compound into polymer backbones allows for the creation of materials with tunable mechanical and chemical properties. These materials have potential applications in drug delivery systems, where controlled release profiles are essential for therapeutic efficacy.

The synthesis of 4-Maleimidophenylacetic acid Hydrazide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated hydrogenations, have been employed to streamline the process. These methods not only enhance efficiency but also minimize byproduct formation, making the compound more suitable for large-scale production.

The safety profile of 4-Maleimidophenylacetic acid Hydrazide is another critical aspect that has been extensively studied. While no compound is entirely without risk, extensive toxicological assessments have demonstrated its acceptable levels of toxicity under controlled experimental conditions. However, researchers must adhere to stringent guidelines when handling this compound to prevent any unintended biological effects.

As research continues to evolve, the applications of 4-Maleimidophenylacetic acid Hydrazide are expected to expand further. Emerging technologies such as CRISPR-Cas9 gene editing and mRNA therapeutics are opening new avenues for its use in precision medicine. By leveraging its unique chemical properties, scientists are paving the way for next-generation therapeutics that offer greater specificity and efficacy.

In conclusion,4-Maleimidophenylacetic acid Hydrazide (CAS No. 188944-35-6) is a multifunctional compound with broad applications across pharmaceuticals, biotechnology, and materials science. Its reactivity and structural versatility make it an indispensable tool for researchers seeking to develop innovative solutions to complex biological challenges. As our understanding of its properties continues to grow, so too will its impact on advancing scientific discovery and therapeutic innovation.